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Compound of Interest

Compound Name: 3-Chlorothietane 1,1-dioxide

cat. No.: B095794

An In-Depth Technical Guide to 3-Chlorothietane 1,1-dioxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chlorothietane 1,1-dioxide is a versatile heterocyclic compound of significant interest in
synthetic and medicinal chemistry. Its unique strained four-membered ring structure, combined
with the activating effect of the sulfone group and the reactivity of the chlorine atom, makes it a
valuable building block for the synthesis of novel chemical entities. This document provides a
comprehensive overview of 3-chlorothietane 1,1-dioxide, including its chemical and physical
properties, detailed experimental protocols for its synthesis, and its applications, particularly in
the realm of drug discovery.

Chemical and Physical Properties

3-Chlorothietane 1,1-dioxide, with the CAS number 15953-83-0, is a crystalline solid.[1] Its
fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 15953-83-0 [11[2]
Molecular Formula CsHsCIO2S [1][2]
Molecular Weight 140.59 g/mol [11[2]
Appearance Pale brown solid [3]

EINECS Number 604-604-1 [1]

MDL Number MFCDO01318455 [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of 3-chlorothietane 1,1-dioxide. The

following data has been reported:

Spectroscopy Data Reference
0 4.92-4.83 (m, 3H), 4.39-4.30

1H-NMR (DMSO-ds, 400 MHZz) [3]
(m, 2H)

13C-NMR (DMSO-ds, 100 MHz) 8 75.1, 37.2 [3]

GCMS m/z = 140 [M]* [3]

Synthesis of 3-Chlorothietane 1,1-dioxide

Several synthetic routes to 3-chlorothietane 1,1-dioxide have been reported. A common and
scalable method starts from 2-(chloromethyl)oxirane.[3] Another established method involves
the direct chlorination of thietane 1,1-dioxide.[4][5]

Synthesis from 2-(Chloromethyl)oxirane

This multi-step synthesis provides a cost-effective and commercially viable route to 3-
chlorothietane 1,1-dioxide.[3] The overall workflow is depicted in the diagram below.
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Caption: Synthesis of 3-Chlorothietane 1,1-dioxide from 2-(Chloromethyl)oxirane.
Step a: Synthesis of 1,3-dichloropropan-2-yl acetate

» React 2-(chloromethyl)oxirane with an acylating agent to yield 1,3-dichloropropan-2-yl
acetate.[3]

Step b: Synthesis of thietan-3-ol

e The 1,3-dichloropropan-2-yl acetate obtained in the previous step is reacted with a sulfur
source, such as sodium sulfide hydrate, to produce thietan-3-ol.[3] This method avoids the
use of hazardous reagents like hydrogen sulfide.[3]
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Step c¢: Synthesis of 3-hydroxythietane 1,1-dioxide

e Thietan-3-ol is oxidized using an oxidizing agent like hydrogen peroxide or potassium
permanganate in glacial acetic acid to give 3-hydroxythietane 1,1-dioxide.[3]

Step d: Synthesis of 3-chlorothietane 1,1-dioxide

o A mixture of 3-hydroxythietane 1,1-dioxide is heated to 60-65 °C.

Thionyl chloride (SOCI2) is added to the heated mixture.

After the reaction is complete, the mixture is concentrated under reduced pressure.

The residue is quenched with ice-cold water.

The resulting solid is filtered and dried to afford 3-chlorothietane 1,1-dioxide as a pale
brown solid.[3]

Synthesis via Chlorination of Thietane 1,1-dioxide

This method involves the direct chlorination of thietane 1,1-dioxide, which itself is synthesized
from thietane.[4]
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Caption: Synthesis of 3-Chlorothietane 1,1-dioxide from Thietane.
Step 1: Oxidation of Thietane

o Thietane is oxidized with hydrogen peroxide-acetic acid catalyzed by tungsten(VI) oxide to
yield thietane 1,1-dioxide.[4]

Step 2: Chlorination of Thietane 1,1-dioxide

e Thietane 1,1-dioxide is chlorinated in the presence of light to produce 3-chlorothietane 1,1-
dioxide.[4] The reaction conditions can be controlled to favor the monochlorinated product
over the dichloro derivative.[4]

Chemical Reactivity and Applications

3-Chlorothietane 1,1-dioxide is a valuable synthetic intermediate due to its reactivity. The
electron-withdrawing sulfone group activates the ring, making it susceptible to nucleophilic
attack and ring-opening reactions. The chlorine atom at the 3-position serves as a good leaving
group, allowing for the introduction of various functional groups.

Key reactions include:

o Nucleophilic Substitution: It readily reacts with a variety of nucleophiles such as carbanions,
amines, alcohols, and thiols to yield 3-substituted thietane 1,1-dioxides.[4][5]

o Diels-Alder Reactions: 3-Chloro-2H-thiete 1,1-dioxide, a derivative, can participate in Diels-
Alder reactions with dienes like butadiene and 1,3-diphenylisobenzofuran.[4][5]

The versatility of 3-chlorothietane 1,1-dioxide makes it an important building block in the
synthesis of chemical intermediates for the pharmaceutical and agrochemical industries.[3] The
incorporation of the thietane dioxide motif can influence the physicochemical properties of a
molecule, such as solubility and metabolic stability, which are critical parameters in drug
design. Chlorinated compounds, in general, are prevalent in a wide range of FDA-approved
drugs, highlighting the importance of chloro-containing intermediates in medicinal chemistry.[6]
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Caption: Reactivity of 3-Chlorothietane 1,1-dioxide with Nucleophiles.

Conclusion

3-Chlorothietane 1,1-dioxide is a key synthetic intermediate with well-defined properties and
reactivity. The detailed synthetic protocols and an understanding of its chemical behavior
provide a solid foundation for its use in research and development. For scientists and
professionals in drug discovery, this compound offers a gateway to novel molecular
architectures with potential therapeutic applications. The continued exploration of its chemistry
is likely to lead to the development of new and valuable chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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